Cas no 953930-35-3 (2,3-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide)

• Product Name: 2,3-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide
• CAS No: 953930-35-3
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 6387374
• PubChem ID: 16895512
• Update Time: 2025-10-29

2,3-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide
• 2,3-dimethoxy-N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}benzamide
• AKOS024491457
• F5033-0203
• 2,3-dimethoxy-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide
• VU0630809-1
• 2,3-dimethoxy-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]benzamide
• 953930-35-3

• Inchi： 1S/C18H28N2O4/c1-22-12-11-20-9-7-14(8-10-20)13-19-18(21)15-5-4-6-16(23-2)17(15)24-3/h4-6,14H,7-13H2,1-3H3,(H,19,21)
• InChI Key： PLICXKQLNPAXKX-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCC(CNC(C2C=CC=C(C=2OC)OC)=O)CC1

Computed Properties

• Exact Mass: 336.20490738g/mol
• Monoisotopic Mass: 336.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60Ų

Additional information on 2,3-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide

Comprehensive Overview of 2,3-Dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide (CAS No. 953930-35-3)

2,3-Dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide, with the CAS number 953930-35-3, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of methoxy groups and a piperidine moiety in its structure makes it a promising candidate for various applications, including drug development and molecular biology studies.

The compound's unique structure, featuring a 2,3-dimethoxybenzamide core linked to a 1-(2-methoxyethyl)piperidin-4-ylmethyl group, contributes to its potential interactions with biological targets. Researchers have explored its role in modulating specific receptors and enzymes, particularly in the context of neurodegenerative diseases and metabolic disorders. Given the rising global interest in precision medicine and targeted therapies, 953930-35-3 has become a subject of investigation for its potential therapeutic benefits.

One of the key reasons for the growing interest in 2,3-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide is its structural similarity to other bioactive molecules. For instance, its methoxyethyl-piperidine segment resembles motifs found in compounds used for central nervous system (CNS) disorders. This has led to speculation about its possible applications in treating conditions like anxiety, depression, or cognitive impairments. However, further studies are needed to validate these hypotheses.

From a synthetic chemistry perspective, the preparation of CAS 953930-35-3 involves multi-step organic reactions, including amide coupling and alkylation. The compound's purity and stability are critical for research purposes, and advanced analytical techniques such as HPLC and NMR spectroscopy are often employed to characterize it. Researchers frequently search for synthetic protocols and optimization strategies to improve the yield and scalability of this compound.

In the context of drug discovery, 2,3-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide is often discussed alongside other small-molecule modulators. Its potential to interact with G-protein-coupled receptors (GPCRs) or ion channels has made it a topic of interest in high-throughput screening campaigns. Additionally, its lipophilicity and blood-brain barrier permeability are key factors being evaluated for CNS drug development.

The compound's relevance extends to academic research, where it is used as a chemical probe to study biological pathways. With the increasing focus on personalized medicine, researchers are exploring how 953930-35-3 and similar compounds can be tailored to individual patient needs. Questions such as "What are the mechanisms of action of 2,3-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide?" or "How can its bioavailability be improved?" are commonly searched in scientific databases.

Another area of interest is the compound's potential role in cancer research. While not classified as a cytotoxic agent, its ability to influence cell signaling pathways has prompted investigations into its use as an adjuvant therapy. The methoxy groups in its structure may contribute to its epigenetic modulation properties, a hot topic in oncology research today.

From a commercial standpoint, CAS 953930-35-3 is available through specialized chemical suppliers and research catalogs. Its pricing and availability often depend on the scale of procurement, with larger quantities being sought by pharmaceutical companies for preclinical studies. Researchers frequently inquire about bulk synthesis options and custom modifications to suit specific experimental needs.

In summary, 2,3-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide (CAS No. 953930-35-3) represents a versatile compound with broad applicability in medicinal chemistry and biological research. Its structural features and potential interactions with biological targets make it a valuable tool for scientists exploring new therapeutic avenues. As the demand for innovative drug candidates grows, this compound is likely to remain a focal point in both academic and industrial research settings.